Cas no 1536294-99-1 (2-(3-Hydroxy-5-methylthiolan-3-yl)acetic acid)

• Product Name: 2-(3-Hydroxy-5-methylthiolan-3-yl)acetic acid
• CAS No: 1536294-99-1
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 5712703
• PubChem ID: 79949230
• Update Time: 2023-10-17

2-(3-Hydroxy-5-methylthiolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-5-methylthiolan-3-yl)aceticacid
• 2-(3-hydroxy-5-methylthiolan-3-yl)acetic acid
• AKOS018508832
• EN300-1296865
• 1536294-99-1
• 2-(3-Hydroxy-5-methylthiolan-3-yl)acetic acid

• Inchi： 1S/C7H12O3S/c1-5-2-7(10,4-11-5)3-6(8)9/h5,10H,2-4H2,1H3,(H,8,9)
• InChI Key： YNBBWFIDKYPMBF-UHFFFAOYSA-N
• SMILES： S1CC(CC(=O)O)(CC1C)O

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 365.6±27.0 °C(Predicted)
• pka: 4.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids